Cas no 736121-48-5 (1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl-)

1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl-, is a boron-containing compound featuring a dioxaborolane ring and an α-amino acid moiety. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, where it serves as a stable boronate ester precursor. The tetramethyl substitution enhances steric protection, improving stability and handling. Its bifunctional nature (boronic acid and amino acid groups) allows for versatile applications in peptide modification and bioconjugation. The compound is particularly useful in medicinal chemistry for the development of boron-based therapeutics and as a building block for complex molecular architectures. Its controlled reactivity and stability under mild conditions make it a practical choice for synthetic applications.
1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- structure
736121-48-5 structure
Product Name:1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl-
CAS No:736121-48-5
MF:C9H18BNO4
MW:215.05452299118
CID:6124209
PubChem ID:165935768
Update Time:2025-06-10

1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl-
    • 2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
    • 736121-48-5
    • EN300-6732570
    • 2-Amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
    • Inchi: 1S/C9H18BNO4/c1-8(2)9(3,4)15-10(14-8)5-6(11)7(12)13/h6H,5,11H2,1-4H3,(H,12,13)
    • InChI Key: APCUMHACHFOLES-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C)(C)OB1CC(N)C(O)=O

Computed Properties

  • Exact Mass: 215.1328882g/mol
  • Monoisotopic Mass: 215.1328882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 297.0±35.0 °C(Predicted)
  • pka: 2.35±0.10(Predicted)

1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6732570-0.05g
2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
736121-48-5
0.05g
$912.0 2023-05-24
Enamine
EN300-6732570-0.1g
2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
736121-48-5
0.1g
$956.0 2023-05-24
Enamine
EN300-6732570-0.25g
2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
736121-48-5
0.25g
$999.0 2023-05-24
Enamine
EN300-6732570-0.5g
2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
736121-48-5
0.5g
$1043.0 2023-05-24
Enamine
EN300-6732570-1.0g
2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
736121-48-5
1g
$1086.0 2023-05-24
Enamine
EN300-6732570-2.5g
2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
736121-48-5
2.5g
$2127.0 2023-05-24
Enamine
EN300-6732570-5.0g
2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
736121-48-5
5g
$3147.0 2023-05-24
Enamine
EN300-6732570-10.0g
2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
736121-48-5
10g
$4667.0 2023-05-24

1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- Related Literature

Additional information on 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl-

1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- (CAS No. 736121-48-5): A Comprehensive Overview

1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- (CAS No. 736121-48-5) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features and chemical properties, making it an essential building block in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- is particularly noteworthy. It consists of a dioxaborolane ring attached to a propanoic acid moiety with an α-amino group and four methyl substituents. The presence of the boron atom in the dioxaborolane ring imparts unique reactivity and stability to the molecule, which can be exploited in various synthetic transformations.

Recent advancements in the field of medicinal chemistry have highlighted the potential of boronic acid derivatives in drug discovery. 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- has been extensively studied for its role as a prodrug precursor and as a scaffold for the design of targeted therapies. Its ability to undergo selective functionalization and conjugation reactions makes it an attractive candidate for developing drugs with improved pharmacokinetic properties.

In addition to its applications in drug discovery, 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- has shown promise in the development of bioconjugates and biomaterials. The compound's reactivity with various functional groups allows for the creation of complex molecular architectures that can be tailored for specific biological applications. For instance, it has been used to synthesize peptides and proteins with enhanced stability and bioavailability.

The synthesis of 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- typically involves multistep processes that require precise control over reaction conditions. Common synthetic routes include the reaction of boronic acids with appropriate starting materials followed by functional group modifications. Recent studies have focused on optimizing these synthetic methods to improve yield and purity while minimizing environmental impact.

The physical and chemical properties of 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- have been extensively characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into the compound's behavior in different solvents and under various reaction conditions. Understanding these properties is crucial for optimizing its use in both academic research and industrial applications.

In the context of clinical research, 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- has been evaluated for its potential therapeutic effects. Preclinical studies have demonstrated its efficacy in treating various diseases by modulating specific biological pathways. For example, it has shown promise as an inhibitor of certain enzymes involved in cancer progression and inflammation. These findings have paved the way for further clinical trials to assess its safety and efficacy in human subjects.

The environmental impact of compounds like 1,3,2-Dioxaborolane-2-propanoic acid, particularly those containing boron atoms, is an important consideration in their development and use. Recent research has focused on developing greener synthetic methods that reduce waste generation and minimize the use of hazardous reagents. These efforts align with the principles of green chemistry and sustainable development.

In conclusion, 1,3,2-Dioxaborolane-2-propanoic acid,α-amino-4,4,5,5-tetramethyl- (CAS No. 736121-48-5) is a multifaceted compound with significant potential in medicinal chemistry and organic synthesis. Its unique structural features and chemical properties make it a valuable tool for researchers working on drug discovery and advanced materials development. As ongoing research continues to uncover new applications and optimize synthetic methods, 1,3,2-Dioxaborolane-2-propanoic acid,α-amino-4,4,5,5-tetramethyl- is poised to play an increasingly important role in shaping the future of these fields.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.